Description
Pirotinib, also known as KBP-5209, is orally bioavailable inhibitor of the receptor tyrosine kinase (RTK) epidermal growth factor receptor (ErbB; EGFR) family, with potential antineoplastic activity. Upon administration, this compound selectively and irreversibly binds to and inhibits the epidermal growth factor receptors 1 (ErbB1; EGFR), 2 (ErbB2; HER2), and 4 (ErbB4; HER4). This may result in the inhibition of cell growth and angiogenesis in tumors overexpressing these RTKs. EGFRs play major roles in both tumor cell proliferation and tumor vascularization, and are overexpressed in many cancer cell types.
Scientific Research Applications
Pirotinib as an RTK Inhibitor
This compound is recognized as an orally bioavailable inhibitor of the receptor tyrosine kinase (RTK) family, specifically targeting epidermal growth factor receptors (EGFRs) such as ErbB1 (EGFR), ErbB2 (HER2), and ErbB4 (HER4). Its mode of action involves selective and irreversible binding to these receptors. This interaction leads to the inhibition of cell growth and angiogenesis in tumors that overexpress these RTKs, which are crucial in tumor cell proliferation and tumor vascularization. EGFRs are notably overexpressed in many cancer cell types, making this compound a significant focus in cancer research (Definitions, 2020).
